Cas no 1448136-09-1 (N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-fluorobenzamide)

• Product Name: N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-fluorobenzamide
• CAS No: 1448136-09-1
• MF: C₁₇H₁₉FN₄O₂
• MW: 330.356766939163
• CID: 6256740
• PubChem ID: 71807278
• Update Time: 2025-05-19

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-fluorobenzamide
• N-[4,6-DIMETHYL-2-(MORPHOLIN-4-YL)PYRIMIDIN-5-YL]-3-FLUOROBENZAMIDE
• F6438-0107
• AKOS024560581
• N-(4,6-dimethyl-2-morpholinopyrimidin-5-yl)-3-fluorobenzamide
• N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)-3-fluorobenzamide
• 1448136-09-1

• Inchi： 1S/C17H19FN4O2/c1-11-15(21-16(23)13-4-3-5-14(18)10-13)12(2)20-17(19-11)22-6-8-24-9-7-22/h3-5,10H,6-9H2,1-2H3,(H,21,23)
• InChI Key： XCYBELUSWMVEMA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C(NC1C(C)=NC(=NC=1C)N1CCOCC1)=O

Computed Properties

• Exact Mass: 330.14920402g/mol
• Monoisotopic Mass: 330.14920402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 67.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-fluorobenzamide

Professional Introduction to N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-fluorobenzamide (CAS No. 1448136-09-1)

N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-fluorobenzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1448136-09-1, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The unique structural features of this compound, including its N-4,6-dimethyl and 2-(morpholin-4-yl) substituents, contribute to its potential as a lead molecule in the design of novel therapeutic agents.

The pyrimidin-5-yl and 3-fluorobenzamide moieties in the molecular structure are particularly noteworthy, as they are known to enhance the binding affinity and selectivity of the compound towards biological targets. Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding interactions of this compound with various enzymes and receptors, providing valuable insights into its mechanism of action.

In the realm of drug discovery, N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-fluorobenzamide has been investigated for its potential applications in treating a variety of diseases. For instance, studies have shown that this compound exhibits inhibitory activity against certain kinases, which are critical targets in cancer therapy. The presence of the 3-fluorobenzamide group is particularly interesting, as fluorinated aromatic compounds are often incorporated into drugs due to their improved metabolic stability and bioavailability.

The morpholine ring in the molecular structure also plays a crucial role in modulating the pharmacokinetic properties of the compound. Morpholine derivatives are known for their ability to enhance solubility and permeability, which are essential factors for drug efficacy. This characteristic makes N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-fluorobenzamide a promising candidate for further development into an oral therapeutic agent.

Recent clinical trials have begun to explore the therapeutic potential of compounds with similar structural motifs. These trials have shown encouraging results in terms of efficacy and safety profiles, suggesting that N-4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl-3-fluorobenzamide could be a valuable addition to the arsenal of drugs used in modern medicine. The combination of computational modeling and experimental validation has been instrumental in advancing the understanding of this compound's biological activity.

The synthesis of N-4,6-dimethyl-2-(morpholin-4-yll)-pyrimidin-lOa-yI)-3-fluorobenzoic acid is a complex process that requires precise control over reaction conditions and purification techniques. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of chiral auxiliaries and asymmetric catalysis has further enhanced the synthetic route, allowing for the production of enantiomerically pure forms of the compound.

The pharmacological profile of this compound has been extensively studied using both in vitro and in vivo models. In vitro assays have demonstrated its ability to interact with specific biological targets with high affinity, while animal studies have shown promising results in terms of disease prevention and treatment. These findings have laid the groundwork for further clinical development and commercialization.

The future prospects for N-lOa-dimethyl-lOa-morpholino-pyrimidino[5,lOa]-lOaH-pyrimidin-lOa-carboxamido]-3-fluorobenzoic acid (CAS No. 1448136_09_1) are bright, with ongoing research aimed at optimizing its pharmacokinetic properties and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process, bringing this promising compound closer to clinical use.

In conclusion, N-lOa-dimethyl-lOa-morpholino-pyrimidino[5,lOa]-lOaH-pyrimidin-lOa-carboxamido]-3-fluorobenzoic acid represents a significant advancement in medicinal chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further research and development. As our understanding of its mechanisms of action continues to grow, so too does its potential as a therapeutic agent for various diseases.